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Compound of Interest

Compound Name: Phenacyl acetate

Cat. No.: B042543 Get Quote

The safe and compliant disposal of phenacyl acetate is a critical aspect of laboratory safety

and environmental responsibility. This guide provides detailed procedures for researchers,

scientists, and drug development professionals to manage phenacyl acetate waste,

minimizing risks and ensuring adherence to regulatory standards.

Key Safety and Physical Data
Proper handling and disposal procedures are informed by the inherent properties and hazards

of a chemical. The following table summarizes the key quantitative data for phenacyl acetate.
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Property Value Reference

Molecular Formula C₈H₈O₂ [1]

Boiling Point 197 °C [1][2]

Flash Point 79 °C (174 °F) [1]

GHS Hazard Statements

H227 (Combustible liquid),

H302 (Harmful if swallowed),

H402 (Harmful to aquatic life),

H412 (Harmful to aquatic life

with long lasting effects)

[1][2]

Primary Hazards

Combustible, harmful if

swallowed, environmental

hazard

[1]

Standard Operating Procedure for Disposal
The disposal of phenacyl acetate must be handled as hazardous waste.[3] Adherence to

institutional and regulatory guidelines is mandatory.

Experimental Protocol: Chemical Waste Disposal
Objective: To safely dispose of phenacyl acetate waste in accordance with institutional and

regulatory guidelines.

Materials:

Appropriate Personal Protective Equipment (PPE):

Chemical-resistant gloves (e.g., nitrile)[4]

Safety goggles or face shield[4]

Lab coat or chemical-resistant apron[4]

Closed-toe shoes
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Approved chemical waste container, properly labeled

Fume hood

Spill kit (containing absorbent material)

Procedure:

Container Preparation:

Obtain a designated and properly labeled hazardous waste container from your

institution's Environmental Health and Safety (EHS) department.[1]

The container must be compatible with phenacyl acetate and have a secure, screw-top

cap.[4]

Ensure the container is labeled with the words "Hazardous Waste," the full chemical name

"Phenacyl Acetate," and the associated hazards (e.g., combustible, toxic, environmental

hazard).[4]

Waste Accumulation:

All waste containing phenacyl acetate must be collected in this designated container.

Store the waste container in a designated Satellite Accumulation Area (SAA), which

should be at or near the point of generation.[4][5][6]

Keep the waste container closed at all times, except when adding waste.[5]

Do not mix phenacyl acetate waste with incompatible materials.[4]

Waste Transfer:

When adding waste to the container, perform the transfer inside a chemical fume hood to

minimize inhalation exposure.

Carefully pour the chemical waste from your laboratory container into the designated

hazardous waste container, avoiding splashes.[1]
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Container Sealing and Storage:

Securely close the waste container lid.[1]

Wipe the exterior of the container with a damp cloth to remove any external contamination.

[1]

Store the sealed container in the SAA until it is ready for pickup.

Disposal Request:

Once the container is full, or if it has been in the SAA for close to one year, follow your

institution's procedures for requesting a hazardous waste pickup from the EHS

department.[1][4]

Emergency Procedures
In the event of a spill or personal exposure, immediate and appropriate action is critical.

Spill:

Evacuate and Alert: Evacuate non-essential personnel from the immediate area and alert

your supervisor and EHS.[1]

Cleanup: Wearing appropriate PPE, carefully collect the absorbed material and place it in

a sealed, labeled hazardous waste container.[1]

Personal Exposure:

Skin Contact: Immediately remove contaminated clothing and wash the affected area with

plenty of soap and water.[1][4] Seek medical attention if irritation persists.[1]

Eye Contact: Immediately flush eyes with large amounts of water for at least 15 minutes,

lifting the upper and lower eyelids.[1][4] Seek immediate medical attention.[1]

Inhalation: Move the individual to fresh air.[1][3]
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Ingestion: Do NOT induce vomiting. Call a physician or poison control center immediately.

[3]

Disposal Workflow
The following diagram outlines the decision-making process and procedural flow for the proper

disposal of phenacyl acetate.
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Caption: Workflow for the safe disposal of phenacyl acetate waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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